Cas no 40572-74-5 ((1R,4S)-1,4-Dichlorocyclooctane)
40572-74-5 structure
Product Name:(1R,4S)-1,4-Dichlorocyclooctane
CAS No:40572-74-5
MF:C8H14Cl2
MW:181.102760791779
CID:2667617
PubChem ID:71362081
Update Time:2025-04-21
(1R,4S)-1,4-Dichlorocyclooctane Chemical and Physical Properties
Names and Identifiers
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- (1R,4S)-1,4-dichlorocyclooctane
- DTXCID90736462
- DTXSID50785719
- 40572-74-5
- (1R,4S)-1,4-Dichlorocyclooctane
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- Inchi: 1S/C8H14Cl2/c9-7-3-1-2-4-8(10)6-5-7/h7-8H,1-6H2/t7-,8+
- InChI Key: CXYRLCVPPVQCSJ-OCAPTIKFSA-N
- SMILES: Cl[C@@H]1CCCC[C@@H](CC1)Cl
Computed Properties
- Exact Mass: 180.0472558Da
- Monoisotopic Mass: 180.0472558Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 81.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 0Ų
(1R,4S)-1,4-Dichlorocyclooctane Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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